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Executive Summary
(S)-Methyl 3-cyclopropyl-2-hydroxypropanoate is a highly specialized, enantiopure chiral

building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs).

Registered under the CAS number 2165755-17-7[1], this compound structurally integrates a

conformationally restricted cyclopropyl moiety with a stereodefined alpha-hydroxy ester.

This whitepaper provides an in-depth technical analysis of the compound, exploring its

physicochemical baseline, its mechanistic utility in structure-based drug design, and the state-

of-the-art biocatalytic protocols required for its asymmetric synthesis.

Physicochemical Profiling & Quantitative Data
Understanding the baseline metrics of (S)-Methyl 3-cyclopropyl-2-hydroxypropanoate is

critical for downstream synthetic planning and formulation. The following table summarizes its

core quantitative data, validated through commercial analytical standards.
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Property Specification / Value

CAS Number 2165755-17-7

Molecular Formula C7H12O3

Molecular Weight 144.17 g/mol

Stereochemistry (S)-enantiomer

Appearance Colorless to pale yellow liquid

Purity (HPLC/LC-MS) ≥ 97.0%

Enantiomeric Excess (ee) > 99.0%

Storage Conditions Sealed in dry environment, 2-8°C

SMILES Code O=C(OC)CC1CC1

Mechanistic Role in Drug Design
The architectural design of (S)-Methyl 3-cyclopropyl-2-hydroxypropanoate offers three

distinct pharmacophoric advantages when integrated into a larger API scaffold:

Cyclopropyl Group for Metabolic Stability: The incorporation of a cyclopropyl ring significantly

enhances the metabolic stability of the resulting molecule. The C-H bonds within the strained

cyclopropyl ring possess higher bond dissociation energies compared to standard aliphatic

chains, rendering them less susceptible to oxidative degradation by hepatic cytochrome

P450 enzymes. Furthermore, it modulates lipophilicity and restricts the conformational

flexibility of the molecule, locking it into a bioactive conformation[2].

Enantiopure Alpha-Hydroxy Core: The (S)-configured hydroxyl group serves as a critical,

stereospecific hydrogen bond donor and acceptor. In structure-based drug design, the

precise spatial orientation of this hydroxyl group dictates the binding affinity to target kinases

or enzyme active sites.

Methyl Ester as a Synthetic Handle: The ester functionality acts as a versatile coupling

handle for downstream amidation or saponification. Alternatively, it can be retained in the
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final molecule as a lipophilic prodrug moiety to enhance cellular permeability, later

undergoing intracellular hydrolysis to release the active carboxylic acid[3].
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Structural deconstruction of the compound's pharmacophoric utility in drug design.

Asymmetric Synthesis: Biocatalytic Protocol
While traditional asymmetric transfer hydrogenation (ATH) using chiral Ruthenium or Rhodium

catalysts can yield alpha-hydroxy esters, modern pharmaceutical synthesis prioritizes

biocatalysis. Biocatalysis offers superior enantioselectivity, operates under mild conditions, and

completely avoids heavy metal toxicity—a critical regulatory requirement in drug development.

The following protocol details the asymmetric reduction of the prochiral precursor, methyl 3-

cyclopropyl-2-oxopropanoate, using an engineered Ketoreductase (KRED) enzyme.

Causality & Experimental Design
Enzyme Selection: A highly stereoselective KRED is chosen to ensure the exclusive

formation of the (S)-enantiomer via a controlled hydride transfer to the Re-face of the ketone,

bypassing the need for complex chiral resolution downstream.

Cofactor Regeneration: NADP+ is economically prohibitive in stoichiometric amounts. A

Glucose Dehydrogenase (GDH) / Glucose system is coupled to the reaction to continuously

recycle NADPH, driving the thermodynamic equilibrium toward the product while minimizing

raw material costs.

Step-by-Step Methodology
Substrate Preparation: Dissolve 100 mmol of methyl 3-cyclopropyl-2-oxopropanoate in 50

mL of isopropanol. Causality: Isopropanol acts as a biocompatible co-solvent to enhance the

solubility of the lipophilic substrate without denaturing the enzyme.

Buffer & Cofactor Setup: In a 1 L jacketed bioreactor, prepare 500 mL of 100 mM potassium

phosphate buffer (pH 7.0). Add 1.5 equivalents of D-glucose (150 mmol) and a catalytic

amount of NADP+ (0.1 mmol).

Enzyme Addition: Introduce 500 mg of the engineered (S)-selective KRED enzyme and 100

mg of GDH into the buffered solution. Stir gently at 250 rpm to avoid mechanical shear stress

on the proteins.
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Reaction Initiation: Slowly dose the substrate solution into the bioreactor over 2 hours using

a programmable syringe pump. Causality: Fed-batch dosing prevents localized substrate

toxicity and enzyme inhibition, maintaining high catalytic turnover.

Incubation & pH Control: Maintain the reaction at 30°C. The GDH-mediated oxidation of

glucose produces gluconic acid, which will naturally lower the pH. Use an autotitrator to add

1M NaOH dropwise, strictly maintaining the pH at 7.0 to prevent enzyme denaturation.

Self-Validating IPQC (In-Process Quality Control): At 4, 8, and 12 hours, withdraw 1 mL

aliquots. Extract with ethyl acetate and analyze via Chiral HPLC (e.g., Chiralcel OD-H

column). Validation: The protocol is self-validating; the reaction is only deemed complete

when substrate conversion is >99% and the (S)-enantiomer peak area is >99.5% relative to

the (R)-enantiomer.

Downstream Processing: Once validated, filter the mixture through a Celite pad to remove

denatured proteins. Extract the aqueous filtrate with ethyl acetate (3 x 200 mL). Wash the

combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under

reduced pressure to yield the pure (S)-Methyl 3-cyclopropyl-2-hydroxypropanoate.
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Workflow for the biocatalytic asymmetric reduction to yield the (S)-enantiomer.
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Conclusion
The (S)-Methyl 3-cyclopropyl-2-hydroxypropanoate scaffold (CAS: 2165755-17-7)

represents a critical nexus of metabolic stability and stereochemical precision. By employing

self-validating biocatalytic workflows, researchers can reliably access this enantiopure building

block with exceptional enantiomeric excess, thereby accelerating the development of next-

generation targeted therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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